N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-tert-butyl-2-(1-methyl-2-phenylindol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C21H22N2O2/c1-21(2,3)22-20(25)19(24)17-15-12-8-9-13-16(15)23(4)18(17)14-10-6-5-7-11-14/h5-13H,1-4H3,(H,22,25)
• InChI Key: WWBGSFXAGMOMHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(=O)C1=C(N(C2=CC=CC=C21)C)C3=CC=CC=C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide, also known as BMI1-IN-1, is a small molecule inhibitor that has been extensively studied for its potential applications in cancer therapy. This compound has shown promising results in preclinical studies, making it a potential candidate for further research in the field of oncology.

Mechanism of Action

N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide inhibits the activity of BMI1 by binding to the protein and preventing it from interacting with its target genes. This leads to a downregulation of genes involved in cell proliferation and survival, ultimately leading to cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor effects in preclinical studies. It has been shown to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, this compound has been shown to inhibit tumor growth in mouse models of breast and lung cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide is its specificity for BMI1, which makes it a potential candidate for targeted cancer therapy. Additionally, this compound has shown potent anti-tumor effects in preclinical studies, making it a promising candidate for further research. However, one of the limitations of this compound is its low solubility in water, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide. One potential direction is to investigate the effectiveness of this compound in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, further research is needed to determine the optimal dosage and delivery method for this compound in vivo. Finally, more studies are needed to investigate the potential side effects of this compound in animal models and humans.

Scientific Research Applications

N-(tert-butyl)-2-(1-methyl-2-phenyl-1H-indol-3-yl)-2-oxoacetamide has been studied extensively for its potential applications in cancer therapy. It has been shown to inhibit the activity of BMI1, a protein that is overexpressed in many types of cancer and plays a crucial role in tumor progression and metastasis. Inhibition of BMI1 activity has been shown to induce apoptosis and inhibit cell proliferation in cancer cells, making it a potential target for cancer therapy.